![molecular formula C6H3FINO2 B1301865 5-Fluoro-2-iodonitrobenzene CAS No. 364-77-2](/img/structure/B1301865.png)
5-Fluoro-2-iodonitrobenzene
Overview
Description
5-Fluoro-2-iodonitrobenzene (5-F2INB) is an organic compound composed of a nitrobenzene group with a fluorine and iodide substituent. It is a liquid at room temperature and is soluble in a variety of organic solvents. 5-F2INB has a wide range of applications in scientific research due to its unique properties, such as its stability, low volatility, and low toxicity.
Scientific Research Applications
Tumor Promotion Studies
1-Fluoro-2,4-dinitrobenzene (DNFB), a close analog of 5-Fluoro-2-iodonitrobenzene, has been identified as a potent tumor-promoting agent in mice, suggesting a relationship between tumor promotion and immune system disturbance (Bock et al., 1969).
Antibiotic Synthesis
Iodine fluoride addition to certain nucleosides leads to the formation of fluoro-iodo nucleosides, which are used in synthesizing nucleocidin, a nucleoside antibiotic (Jenkins et al., 1976).
Amino Acid Determination
The reaction of 1-fluoro-2,4-dinitrobenzene with amino acids is investigated as a method for serum amino acid assay, indicating its utility in biochemical analysis (Rapp, 1963).
Analyzing Molecular Rearrangements
The reaction of 1-fluoro-2,4-dinitrobenzene with cysteine, used for studying the mechanism of toxicants functioning as alkylating agents, is significant in understanding molecular interactions (Burchfield, 1958).
Imaging Brain Receptors
Analogues of 1-fluoro-2,4-dinitrobenzene are used in synthesizing radioligands for imaging brain metabotropic glutamate 5 receptors, demonstrating its application in neuroimaging (Siméon et al., 2012).
Erythrocyte Membrane Studies
Research shows that erythrocytes treated with 1-fluoro-2,4-dinitrobenzene become permeable to certain ions, which is significant in studying cell membrane properties and interactions (Berg et al., 1965).
Explosive Material Research
Compounds like 2-fluoro-1,3-diamino-4,6-dinitrobenzene show potential as thermally stable explosives, indicating the relevance of fluoro-dinitrobenzene derivatives in materials science (Zhang et al., 2019).
Mechanism of Action
Target of Action
It is known that this compound is used as a reagent in organic synthesis, offering a versatile platform for the introduction of fluorine, iodine, and nitro moieties into different molecules .
Mode of Action
It is known to participate in reactions such as the iron-mediated reduction of aromatic nitro groups to amines . In this process, 5-Fluoro-2-iodonitrobenzene is reduced to 5-fluoro-2-iodoaniline .
Biochemical Pathways
It is known that nitrobenzene derivatives can be involved in various biochemical reactions, including the reduction of nitro groups to amines .
Result of Action
The reduction of the nitro group to an amine in the compound could potentially lead to changes in the molecular structure and properties of the compound, which could, in turn, affect its interaction with other molecules and cellular components .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, factors such as temperature, pH, and the presence of other chemicals can affect the reactivity and stability of this compound . It is recommended to handle this compound in a well-ventilated place, avoid dust formation, and avoid breathing in dust, fume, gas, mist, vapors, or spray .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
5-Fluoro-2-iodonitrobenzene plays a significant role in biochemical reactions, particularly in the synthesis of various organic compounds. It interacts with enzymes such as iron (III) chloride hexahydrate during reduction reactions to form 5-fluoro-2-iodoaniline . This interaction is crucial for the transformation of nitro groups to amines, which are essential in many biochemical pathways.
Cellular Effects
The effects of this compound on cellular processes are not extensively documented. Similar compounds like 5-fluoro-2-oxindole have been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, 5-fluoro-2-oxindole modulates the microglia and activates the nuclear factor erythroid-2 related factor 2 (Nrf2) signaling pathway . It is plausible that this compound may exhibit similar cellular effects.
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules. The reduction of its nitro group to an amine involves the use of iron powder and iron (III) chloride hexahydrate, which facilitates the transformation . This reaction is essential for the compound’s role in organic synthesis and biochemical applications.
Temporal Effects in Laboratory Settings
In laboratory settings, the stability and degradation of this compound are critical factors. The compound is sensitive to light and should be stored in a dark place at room temperature
Dosage Effects in Animal Models
The effects of this compound at different dosages in animal models have not been extensively studied. It is essential to consider potential toxic or adverse effects at high doses, as observed with similar compounds like 5-fluorouracil
Metabolic Pathways
This compound is involved in metabolic pathways that include the reduction of nitro groups to amines. This process involves enzymes such as iron (III) chloride hexahydrate and iron powder . The compound’s role in these pathways is crucial for its application in organic synthesis and biochemical reactions.
properties
IUPAC Name |
4-fluoro-1-iodo-2-nitrobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3FINO2/c7-4-1-2-5(8)6(3-4)9(10)11/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANPFMDLUEWNKIM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)[N+](=O)[O-])I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3FINO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30372005 | |
Record name | 5-Fluoro-2-iodonitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30372005 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
364-77-2 | |
Record name | 4-Fluoro-1-iodo-2-nitrobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=364-77-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Fluoro-2-iodonitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30372005 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Fluoro-1-iodo-2-nitrobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.